![molecular formula C9H11N B011786 2-Isopropenyl-5-methylpyridine CAS No. 102879-27-6](/img/structure/B11786.png)
2-Isopropenyl-5-methylpyridine
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Overview
Description
2-Isopropenyl-5-methylpyridine, also known as IPP, is a pyridine derivative that has been extensively studied in recent years due to its potential applications in various fields of science. IPP is a colorless liquid that has a pungent odor and is soluble in water, ethanol, and ether.
Mechanism of Action
The mechanism of action of 2-Isopropenyl-5-methylpyridine is not fully understood, but it is believed to act by inhibiting the growth of microorganisms. This compound has been found to inhibit the growth of various bacteria, fungi, and viruses by disrupting their cell membranes and inhibiting their metabolic activity.
Biochemical and Physiological Effects:
This compound has been found to have low toxicity and is considered safe for use in various applications. This compound has been found to have no significant effects on blood pressure, heart rate, or body temperature. However, this compound has been found to cause irritation to the skin and eyes, and inhalation of this compound vapors can cause respiratory irritation.
Advantages and Limitations for Lab Experiments
2-Isopropenyl-5-methylpyridine has several advantages for use in lab experiments, including its low toxicity and high purity. This compound is also relatively easy to synthesize and is readily available. However, this compound has some limitations for lab experiments, including its pungent odor, which can be a nuisance in the lab. Additionally, this compound can be difficult to handle due to its low boiling point and high reactivity.
Future Directions
There are several future directions for 2-Isopropenyl-5-methylpyridine research, including the development of new drugs based on its antimicrobial properties. This compound could also be used as a flavoring agent in food and beverages. Additionally, this compound could be used as a reagent for the synthesis of various organic compounds. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of science.
Synthesis Methods
2-Isopropenyl-5-methylpyridine can be synthesized using several methods, including the reaction of 2-methylpyridine with isopropenyl chloride, the reaction of 2-methylpyridine with isopropenyl alcohol, and the reaction of 2-methylpyridine with isopropenyl acetate. The most common method of synthesis is the reaction of 2-methylpyridine with isopropenyl chloride, which yields this compound with a purity of over 95%.
Scientific Research Applications
2-Isopropenyl-5-methylpyridine has been extensively studied for its potential applications in various fields of science. This compound has been found to have antimicrobial, antifungal, and antiviral properties, making it a potential candidate for the development of new drugs. This compound has also been studied for its potential use as a flavoring agent in food and beverages due to its pungent odor. Additionally, this compound has been found to have potential applications in the field of organic synthesis, as it can be used as a reagent for the synthesis of various organic compounds.
Properties
102879-27-6 | |
Molecular Formula |
C9H11N |
Molecular Weight |
133.19 g/mol |
IUPAC Name |
5-methyl-2-prop-1-en-2-ylpyridine |
InChI |
InChI=1S/C9H11N/c1-7(2)9-5-4-8(3)6-10-9/h4-6H,1H2,2-3H3 |
InChI Key |
XNIIKXROZAQQKR-UHFFFAOYSA-N |
SMILES |
CC1=CN=C(C=C1)C(=C)C |
Canonical SMILES |
CC1=CN=C(C=C1)C(=C)C |
synonyms |
Pyridine, 5-methyl-2-(1-methylethenyl)- (9CI) |
Origin of Product |
United States |
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